Cas no 2097983-04-3 (6-Ethoxy-3-azabicyclo[3.1.1]heptane)

• Product Name: 6-Ethoxy-3-azabicyclo[3.1.1]heptane
• CAS No: 2097983-04-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 4673467
• Update Time: 2023-08-14

6-Ethoxy-3-azabicyclo[3.1.1]heptane Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-3-azabicyclo[3.1.1]heptane
• 6-Ethoxy-3-azabicyclo[3.1.1]heptane

• Inchi： 1S/C8H15NO/c1-2-10-8-6-3-7(8)5-9-4-6/h6-9H,2-5H2,1H3
• InChI Key： MXXKMUIIDQFGMW-UHFFFAOYSA-N
• SMILES： O(CC)C1C2CNCC1C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• XLogP3: 0
• Topological Polar Surface Area: 21.3